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For Researchers, Scientists, and Drug Development Professionals

Introduction
Biotin-YVAD-CMK is a potent and irreversible inhibitor of caspase-1, a key enzyme in the

inflammatory process. This reagent is an invaluable tool for studying the activation of the

inflammasome, a multiprotein complex that, once assembled, triggers the activation of

caspase-1. The YVAD (Tyrosine-Valine-Alanine-Aspartic acid) sequence mimics the cleavage

site of pro-interleukin-1β (pro-IL-1β) by caspase-1. The biotin tag allows for the affinity-based

purification and detection of active caspase-1 from cell lysates, making it a crucial reagent for

researchers investigating inflammatory diseases, apoptosis, and pyroptosis. This document

provides detailed application notes and protocols for the effective use of Biotin-YVAD-CMK in

cell culture experiments.

Mechanism of Action
Biotin-YVAD-CMK is a cell-permeable peptide that specifically targets the active site of

caspase-1. The chloromethylketone (CMK) group forms a covalent bond with the catalytic

cysteine residue of active caspase-1, leading to its irreversible inhibition. The biotin moiety

allows for the subsequent detection and isolation of the inhibitor-bound active enzyme using

streptavidin- or avidin-conjugated reagents. While highly selective for caspase-1, it's important

to note that at higher concentrations, some cross-reactivity with other caspases, such as

caspases 3, 6 and 7, may occur, although with much lower affinity.
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Quantitative Data Summary
The following table summarizes key quantitative data for YVAD-based caspase-1 inhibitors. It is

important to note that the affinity and inhibitory concentrations can vary between the

biotinylated and non-biotinylated forms.

Parameter Value Compound Notes

Ki (Inhibition constant) 0.8 nM Ac-YVAD-cmk

For human caspase-1.

The Ki for caspase-3

is >10,000 nM,

indicating high

selectivity.[1]

Working

Concentration
0.1–30 µg/ml Ac-YVAD-cmk

For general inhibition

in cell culture assays.

[1]

Working

Concentration
10-50 µM

Biotinylated Caspase

Inhibitors

For labeling active

caspases in intact

cells or cell lysates for

pull-down

experiments.

Signaling Pathway and Experimental Workflow
To visualize the mechanism of action and the experimental application of Biotin-YVAD-CMK,

the following diagrams are provided.
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Start: Cell Culture with
Inflammasome Activator

Harvest Cells and Prepare Lysate
(or use intact cells)

Incubate with Biotin-YVAD-CMK

Add Streptavidin-coated Beads

Incubate to Allow Binding
(Pull-down)

Wash Beads to Remove
Unbound Proteins

Elute Bound Proteins
(e.g., by boiling in sample buffer)

Analyze Eluate by Western Blot

End: Identification of Active Caspase-1

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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